4-(4-methoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(4-methoxyphenyl)-3-(2-phenylethyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C17H17N3OS/c1-21-15-10-8-14(9-11-15)20-16(18-19-17(20)22)12-7-13-5-3-2-4-6-13/h2-6,8-11H,7,12H2,1H3,(H,19,22)
• InChI Key: CKVDIMZPHXNJCK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NNC2=S)CCC3=CC=CC=C3
• Molecular Formula: C17H17N3OS
• Molecular Weight: 311.4 g/mol
• Solubility: 23.3 [ug/mL] (The mean of the results at pH 7.4)

Description

4-(4-methoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol, also known as MET, is a chemical compound with potential applications in scientific research. It belongs to the family of triazole derivatives and has attracted attention due to its unique chemical structure and properties.

Scientific Research Applications

4-(4-methoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol has potential applications in scientific research due to its unique chemical structure and properties. It has been found to exhibit antioxidant, anti-inflammatory, and antimicrobial activities. 4-(4-methoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol has also been studied for its potential use in the treatment of cancer, diabetes, and neurological disorders. In addition, 4-(4-methoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol has been shown to have a protective effect on the liver and kidneys, making it a potential candidate for the treatment of liver and kidney diseases.

Mechanism of Action

The mechanism of action of 4-(4-methoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol is not fully understood, but it is believed to be due to its ability to scavenge free radicals and inhibit oxidative stress. 4-(4-methoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol has also been shown to modulate the activity of various enzymes and proteins, including cyclooxygenase-2 (COX-2), nuclear factor kappa B (NF-κB), and mitogen-activated protein kinases (MAPKs). These mechanisms of action contribute to the antioxidant, anti-inflammatory, and antimicrobial activities of 4-(4-methoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol.
Biochemical and Physiological Effects:
4-(4-methoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol has been shown to have a number of biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), and increase the levels of anti-inflammatory cytokines, such as interleukin-10 (IL-10). 4-(4-methoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol has also been shown to reduce oxidative stress and lipid peroxidation, which can contribute to the development of various diseases. In addition, 4-(4-methoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol has been shown to have a protective effect on the liver and kidneys, reducing the levels of liver enzymes and improving kidney function.

Advantages and Limitations for Lab Experiments

4-(4-methoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol has several advantages for lab experiments, including its relatively simple synthesis method and its ability to exhibit antioxidant, anti-inflammatory, and antimicrobial activities. However, there are also some limitations to using 4-(4-methoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol in lab experiments. For example, the mechanism of action of 4-(4-methoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol is not fully understood, and its potential toxicity and side effects are not well characterized.

Future Directions

There are several future directions for the study of 4-(4-methoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol. One potential direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its potential use in the treatment of liver and kidney diseases. Additionally, the use of 4-(4-methoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol in combination with other drugs or therapies could be explored to enhance its therapeutic potential. Finally, further studies are needed to fully characterize the potential toxicity and side effects of 4-(4-methoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol.

Synthesis Methods

The synthesis of 4-(4-methoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol involves the reaction of 4-methoxyphenylhydrazine with ethyl acetoacetate to form 4-(4-methoxyphenyl)-3-methyl-1-phenyl-1H-pyrazole-5-carboxylic acid ethyl ester. This intermediate is then reacted with thiosemicarbazide to form the final product, 4-(4-methoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol. The synthesis method of 4-(4-methoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol is relatively simple and can be carried out in a laboratory setting.